Cas no 25303-09-7 (L-Histidine,N-(1-carboxyethyl)-)

• Product Name: L-Histidine,N-(1-carboxyethyl)-
• CAS No: 25303-09-7
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 270993
• PubChem ID: 168351
• Update Time: 2025-04-19

L-Histidine,N-(1-carboxyethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Histidine,N-(1-carboxyethyl)-
• SCHEMBL8254490
• Histopine
• n-(1-carboxyethyl)-l-histidine
• (2S)-2-(1-carboxyethylamino)-3-(1H-imidazol-5-yl)propanoic acid
• 25303-09-7
• N(2)-(1-Carboxyethyl)-L-histidine
• DTXSID30276579

• Inchi： 1S/C9H13N3O4/c1-5(8(13)14)12-7(9(15)16)2-6-3-10-4-11-6/h3-5,7,12H,2H2,1H3,(H,10,11)(H,13,14)(H,15,16)/t5?,7-/m0/s1
• InChI Key： KEMGAOPOGGLPBQ-MSZQBOFLSA-N
• SMILES： OC([C@H](CC1=CN=CN1)NC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 227.09069
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives